3-(2,3-dichlorophenyl)-1,2-oxazol-5-amine
Description
Synthesis Analysis
While specific synthesis methods for “3-(2,3-dichlorophenyl)-1,2-oxazol-5-amine” were not found, there are general methods for synthesizing similar compounds. For instance, piperazine derivatives, which are structurally similar, can be synthesized through cyclization of 1,2-diamine derivatives with sulfonium salts .Future Directions
While specific future directions for “3-(2,3-dichlorophenyl)-1,2-oxazol-5-amine” were not found, a compound with a similar dichlorophenyl group has been synthesized and screened for its in vitro anti-breast cancer activity and in vitro anti-inflammatory activity . This suggests potential future directions in exploring the therapeutic applications of similar compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,3-dichlorophenyl)-1,2-oxazol-5-amine involves the reaction of 2,3-dichlorobenzoyl chloride with 2-amino-2-methyl-1-propanol to form 3-(2,3-dichlorophenyl)-2-hydroxy-2-methylpropanamide, which is then cyclized with phosphoryl chloride to form 3-(2,3-dichlorophenyl)-1,2-oxazol-5-amine.", "Starting Materials": [ "2,3-dichlorobenzoyl chloride", "2-amino-2-methyl-1-propanol", "phosphoryl chloride" ], "Reaction": [ "Step 1: 2,3-dichlorobenzoyl chloride is reacted with 2-amino-2-methyl-1-propanol in the presence of a base such as triethylamine to form 3-(2,3-dichlorophenyl)-2-hydroxy-2-methylpropanamide.", "Step 2: The resulting amide is then cyclized with phosphoryl chloride in the presence of a base such as pyridine to form 3-(2,3-dichlorophenyl)-1,2-oxazol-5-amine.", "Overall Reaction: 2,3-dichlorobenzoyl chloride + 2-amino-2-methyl-1-propanol + phosphoryl chloride → 3-(2,3-dichlorophenyl)-2-hydroxy-2-methylpropanamide → 3-(2,3-dichlorophenyl)-1,2-oxazol-5-amine" ] } | |
CAS RN |
1020996-74-0 |
Product Name |
3-(2,3-dichlorophenyl)-1,2-oxazol-5-amine |
Molecular Formula |
C9H6Cl2N2O |
Molecular Weight |
229.1 |
Purity |
95 |
Origin of Product |
United States |
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